Cas no 1404195-13-6 (1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene)

• Product Name: 1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene
• CAS No: 1404195-13-6
• MF: C₈H₆F₄O
• MW: 194.126256465912
• CID: 2102816
• Update Time: 2025-05-21

1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene
• 2-Fluoro-6-(trifluoromethoxy)toluene

• Inchi： 1S/C8H6F4O/c1-5-6(9)3-2-4-7(5)13-8(10,11)12/h2-4H,1H3
• InChI Key： PJPMNEJWZOXMFR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 9.2

Additional information on 1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene

1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene: A Comprehensive Overview

1-Fluoro-2-methyl-3-(trifluoromethoxy)benzene is a highly specialized aromatic compound with the CAS number 1404195-13-6. This compound is characterized by its unique substitution pattern, featuring a fluorine atom at the 1-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 3-position on the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in various fields of research and application.

The structure of 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene is notable for its electron-withdrawing and electron-donating groups. The fluorine atom at the 1-position exerts an electron-withdrawing inductive effect, while the methyl group at the 2-position provides an electron-donating effect through its sigma bonds. The trifluoromethoxy group at the 3-position is a strong electron-withdrawing group due to the presence of three fluorine atoms, which significantly influence the electronic properties of the benzene ring. This balance of substituents makes 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene a versatile compound in organic synthesis and materials science.

Recent studies have highlighted the potential of 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene in drug discovery and development. Its unique electronic properties make it an ideal candidate for use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in constructing heterocyclic frameworks, which are critical components of many pharmaceutical agents. The compound's ability to undergo various nucleophilic aromatic substitution reactions has further enhanced its utility in medicinal chemistry.

In addition to its role in drug development, 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene has shown promise in materials science. Its high thermal stability and resistance to oxidation make it a suitable precursor for advanced materials such as high-performance polymers and organic semiconductors. Recent advancements in polymer chemistry have demonstrated that derivatives of this compound can be used to create materials with improved mechanical properties and enhanced electrical conductivity.

The synthesis of 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Modern synthetic methodologies, including Suzuki-Miyaura coupling and Buchwald-Hartwig amination, have been employed to construct this compound efficiently. These methods not only ensure high yields but also allow for precise control over the substitution pattern on the benzene ring.

From an environmental standpoint, 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene exhibits low toxicity and minimal environmental impact under standard conditions. Its stability under physiological conditions makes it a safe choice for applications in biotechnology and pharmaceuticals. However, as with all chemical compounds, proper handling and disposal procedures should be followed to ensure safety and sustainability.

In conclusion, 1-fluoro-2-methyl-3-(trifluoromethoxy)benzene is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application research, position it as a valuable tool in modern chemistry. As ongoing studies continue to uncover new uses for this compound, its role in driving innovation across industries is expected to grow further.